[N-[(2-Methoxyphenyl)methylideneamino]-C-methylsulfanylcarbonimidoyl]-prop-2-enylazanium;iodide

• IUPAC Name: [N-[(2-methoxyphenyl)methylideneamino]-C-methylsulfanylcarbonimidoyl]-prop-2-enylazanium;iodide
• InChI: InChI=1S/C13H17N3OS.HI/c1-4-9-14-13(18-3)16-15-10-11-7-5-6-8-12(11)17-2;/h4-8,10H,1,9H2,2-3H3,(H,14,16);1H
• InChI Key: LGXLTRCOKNYWFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C=NN=C([NH2+]CC=C)SC.[I-]
• Molecular Formula: C13H18IN3OS
• Molecular Weight: 391.27 g/mol
• CAS No.: 1274948-46-7

Description

[N-[(2-Methoxyphenyl)methylideneamino]-C-methylsulfanylcarbonimidoyl]-prop-2-enylazanium;iodide is a useful research compound. Its molecular formula is C13H18IN3OS and its molecular weight is 391.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

Organic Semiconductor Thin Films

Wei et al. (2012) synthesized 2-(2-Methoxyphenyl)-1,3-dimethyl-1H-benzoimidazol-3-ium iodide and used it as a strong n-type dopant for fullerene C(60), a well-known n-channel semiconductor. This compound demonstrated high conductivity and stability, making it promising for organic electronic devices (Wei et al., 2012).

Enamine Chemistry

Rasmussen et al. (1981) discussed the preparation and alkylation of cyclic and non-cyclic enamino-thiones using compounds similar to the requested chemical. These substances were alkylated to produce S-alkylated iminium iodides, indicating potential in organic synthesis (Rasmussen et al., 1981).

Benzo[b] Thiophene Derivatives

Campaigne and Abe (1975) synthesized isomeric benzo[b] thiophene-2-carboxylic acids with methoxy groups, exploring their potential in organic chemistry (Campaigne & Abe, 1975).

Analgesic and Anti-Inflammatory Activity

Abu‐Hashem and Youssef (2011) created derivatives involving 6-[(4-Methoxy/4,9-dimethoxy)-7-methylfurochromen-5-ylideneamino]-2-thioxo-2,3-dihydropyrimidin-4-ones and studied their analgesic and anti-inflammatory properties (Abu‐Hashem & Youssef, 2011).

Dye-Sensitized Solar Cells

Wu et al. (2013) utilized a related ionic liquid for iodide sources in dye-sensitized solar cells, highlighting its potential in renewable energy applications (Wu et al., 2013).

Carbon Paste Electrode

Ghaedi et al. (2015) investigated the use of modified carbon nanotubes for iodide selective carbon paste electrodes, showcasing its utility in analytical chemistry (Ghaedi et al., 2015).